2-[(4-hydroxy-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl)thio]-N,N-dimethylacetamide

• IUPAC Name: 2-[(5,6-dimethyl-4-oxo-3H-thieno[2,3-d]pyrimidin-2-yl)sulfanyl]-N,N-dimethylacetamide
• InChI: InChI=1S/C12H15N3O2S2/c1-6-7(2)19-11-9(6)10(17)13-12(14-11)18-5-8(16)15(3)4/h5H2,1-4H3,(H,13,14,17)
• InChI Key: LNQUSAZTYFOUSU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)NC(=N2)SCC(=O)N(C)C)C
• Molecular Formula: C12H15N3O2S2
• Molecular Weight: 297.4 g/mol

Description

2-[(4-hydroxy-5,6-dimethylthieno[2,3-d]pyrimidin-2-yl)thio]-N,N-dimethylacetamide is a useful research compound. Its molecular formula is C12H15N3O2S2 and its molecular weight is 297.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 297.06056908 g/mol and the complexity rating of the compound is 425. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Chemical Synthesis and Properties

• The study by Davoodnia et al. (2009) investigated the reaction of 2-amino-4,5-dimethylthiophene-3-carboxamide with iso(and isothio)cyanates under microwave irradiation to synthesize thieno[2,3-d]pyrimidines. This process likely involves intermediates such as 4,5-dimethyl-2-substitutedcarbamothioylaminothiophene-3-carboxamides, contributing to the understanding of thieno[2,3-d]pyrimidine derivatives synthesis (Davoodnia et al., 2009).

• Elmuradov et al. (2011) synthesized 2,3-dimethyl- and 2,3-tri-, 2,3-tetra-, and 2,3-pentamethylene-substituted 8-arylidene-6,7-dihydro-pyrrolo[1,2-a]thieno[2,3-d]pyrimidin-4-ones by reacting 2,3-dimethyl- and 2,3-tri-, 2,3-tetra-, and 2,3-pentamethylene-7,8-dihydropyrrolo[1,2-a]thieno[2,3-d]pyrimidin-4(6H)-ones with various aldehydes, including benzaldehyde. This study highlights the versatility of thieno[2,3-d]pyrimidine derivatives in chemical synthesis (Elmuradov et al., 2011).

• Abdel-fattah et al. (1998) explored a one-pot synthesis method to prepare 6,7-dimethyl-2-arylidine-5-H-thieno[2,3-d]pyrimidine-3,5-diones via the reaction of a ternary mixture. This process involved the use of chloroacetic acid and a proper aldehyde, leading to the formation of isoxazolo and thiazolo thieno[2,3-d]pyrimidin derivatives, showcasing the compound's potential in creating diverse heterocyclic structures (Abdel-fattah et al., 1998).